Cas no 1476-82-0 (5-Azauridine)

5-Azauridine is a pyrimidine nucleoside analog known for its role as an inhibitor of orotidine monophosphate decarboxylase, an enzyme involved in de novo pyrimidine biosynthesis. This compound exhibits notable biological activity, particularly in antiviral and antineoplastic research, due to its ability to interfere with RNA synthesis. Its structural similarity to uridine allows it to be incorporated into RNA, leading to impaired viral replication and cellular proliferation. 5-Azauridine is also studied for its potential immunomodulatory effects. The compound is valued for its high purity and stability, making it suitable for experimental applications in biochemistry and molecular biology. Its well-characterized mechanism of action underscores its utility in scientific investigations.
5-Azauridine structure
5-Azauridine structure
Product Name:5-Azauridine
CAS No:1476-82-0
MF:C8H11N3O6
MW:245.189441919327
CID:195363
PubChem ID:134481
Update Time:2025-06-08

5-Azauridine Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine-2,4(1H,3H)-dione,1-b-D-ribofuranosyl-
    • 1,3,5-Triazine-2,4(1H,3H)-dione, 1-beta-D-ribofuranosyl-
    • 1-β-D-Ribofuranosyl-1,3,5-triazine-2,4(1H,3H)-dione
    • 5-Azauridine
    • 1,3,5-Triazine-2,4(1H,3H)-dione, 1-b-D-ribofuranosyl-
    • 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,3,5-triazine-2,4-dione
    • 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2,3,4-tetrahydro-1,3,5-triazine-2,4-dione
    • 1476-82-0
    • DTXSID40933161
    • SCHEMBL450990
    • 4-Hydroxy-1-pentofuranosyl-1,3,5-triazin-2(1H)-one
    • 1-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1,3,5-triazine-2,4(1H,3H)-dione
    • 1-beta-D-Ribofuranosyl-1,3,5-triazine-2,4(1H,3H)-dione
    • 5-Azauridine; 1,3,5-Triazine-2,4(1H,3H)-dione, 1-ss-D-ribofuranosyl-; s-Triazine-2,4(1H,3H)-dione, 1-ss-D-ribofuranosyl- (7CI,8CI); 1-ss-D-Ribofuranosyl-1,3,5-triazine-2,4(1H,3H)-dione; 5-Azauridine
    • G66797
    • Inchi: 1S/C8H11N3O6/c12-1-3-4(13)5(14)6(17-3)11-2-9-7(15)10-8(11)16/h2-6,12-14H,1H2,(H,10,15,16)/t3-,4-,5-,6-/m1/s1
    • InChI Key: KYEKLQMDNZPEFU-KVTDHHQDSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC(NC1=O)=O)O)O

Computed Properties

  • Exact Mass: 245.065
  • Monoisotopic Mass: 245.065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.8
  • Topological Polar Surface Area: 132A^2

Experimental Properties

  • Density: 2.08
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.795

5-Azauridine Pricemore >>

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Additional information on 5-Azauridine

Comprehensive Overview of 5-Azauridine (CAS No. 1476-82-0): Mechanism, Applications, and Research Insights

5-Azauridine (CAS No. 1476-82-0), a pyrimidine nucleoside analog, has garnered significant attention in biochemical and pharmaceutical research due to its unique properties. This compound, also known as 5-AZUR or Azauracil riboside, is structurally similar to uridine but features a nitrogen substitution at the 5-position of the pyrimidine ring. This modification confers distinct biological activities, making it a valuable tool in studying RNA metabolism and epigenetic regulation. Researchers frequently search for terms like "5-Azauridine mechanism of action" or "5-Azauridine vs. 5-Azacytidine", highlighting its relevance in comparative studies with other nucleoside analogs.

The primary mechanism of 5-Azauridine involves its incorporation into RNA, where it disrupts normal nucleic acid synthesis. Unlike 5-Azacytidine, which primarily targets DNA methylation, 5-Azauridine exerts its effects through RNA interference, making it a subject of interest in antiviral research and cancer therapy. Recent studies explore its potential in modulating gene expression and immune response, aligning with trending topics like "RNA-targeted therapeutics" and "epigenetic drugs". Its ability to inhibit orotidine-5'-monophosphate decarboxylase (OMP decarboxylase) further links it to metabolic disorders, a hot topic in precision medicine.

In the context of drug discovery, 5-Azauridine is often compared to newer nucleoside analogs, with searches like "5-Azauridine clinical trials" reflecting user interest in its translational potential. While not yet FDA-approved, preclinical data suggest applications in viral infections (e.g., flaviviruses) and autoimmune diseases. Its low toxicity profile in non-proliferating cells enhances its appeal for chronic conditions, a key focus in long-term therapeutic strategies.

From a technical perspective, 5-Azauridine is soluble in water and dimethyl sulfoxide (DMSO), facilitating in vitro experiments. Researchers frequently inquire about "5-Azauridine solubility" or "stability in cell culture", underscoring practical considerations for experimental design. Its molecular formula (C8H11N3O6) and molar mass (245.19 g/mol) are critical for dosage calculations, particularly in high-throughput screening assays.

Emerging trends also tie 5-Azauridine to RNA epigenetics (e.g., m6A modification studies) and senescence research, areas gaining traction in aging biology. Queries like "5-Azauridine and telomerase" indicate interdisciplinary interest. As synthetic biology advances, its role in nucleoside engineering may expand, particularly for modified mRNA therapeutics—a field revolutionized by COVID-19 vaccine development.

In summary, 5-Azauridine (CAS No. 1476-82-0) remains a versatile compound with untapped potential. Its dual role as a research reagent and investigational therapeutic aligns with current demands for multi-target agents and RNA-based interventions. Continued exploration of its structure-activity relationships and synergistic combinations (e.g., with kinase inhibitors) will likely shape future applications in biomedicine.

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